Cas no 1807107-85-2 (3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid
• CAS No: 1807107-85-2
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4914887
• Update Time: 2025-05-21

3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid

• Inchi： 1S/C8H6F2INO3/c9-8(10)7-3(11)1-5(13)12-4(7)2-6(14)15/h1,8H,2H2,(H,12,13)(H,14,15)
• InChI Key： GSWVCJVGAMIYIB-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(CC(=O)O)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid

Introduction to 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic Acid (CAS No. 1807107-85-2)

3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1807107-85-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxyl group, and an iodine atom, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery processes.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, particularly in the development of antiviral and anticancer agents. The hydroxyl group contributes to the compound's solubility and reactivity, enabling further functionalization through various chemical transformations. Additionally, the iodine atom serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for novel heterocyclic compounds like 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid has surged due to their broad applicability in medicinal chemistry. Researchers have leveraged this compound as a building block for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The structural features of this molecule allow for fine-tuning of pharmacological properties, making it an attractive candidate for further exploration.

One of the most compelling aspects of 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid is its potential in modulating enzyme activity through selective binding interactions. The combination of the difluoromethyl, hydroxyl, and iodine substituents creates multiple interaction points with biological targets, enhancing both potency and selectivity. This has led to several preclinical studies investigating its efficacy in models of neurological disorders, where precise modulation of enzyme function is essential for therapeutic intervention.

The synthesis of 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the difluoromethyl group often necessitates specialized methodologies to achieve regioselectivity, while the subsequent functionalization at the 6-position with a hydroxyl group demands precise control over reaction conditions. The final step involving the incorporation of an iodine atom typically employs halogenation techniques under inert atmospheres to prevent unwanted side reactions.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have streamlined the introduction of complex substituents while maintaining high efficiency. These improvements have not only facilitated the production of 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid but also enabled the rapid exploration of its derivatives for drug discovery applications.

The pharmaceutical industry has shown particular interest in leveraging this compound for developing next-generation therapeutics. Its structural versatility allows for rapid diversification into libraries of analogs, each with distinct pharmacological profiles. High-throughput screening (HTS) campaigns have been conducted using derivatives of this scaffold to identify novel bioactive molecules with potential therapeutic value.

In conclusion, 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-acetic acid (CAS No. 1807107-85-2) represents a promising intermediate in medicinal chemistry due to its unique structural features and functional groups. Its role as a building block for synthesizing bioactive molecules has been underscored by recent research findings across various therapeutic areas. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation in drug discovery and development.